Cas no 1806982-54-6 (3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride
• CAS No: 1806982-54-6
• MF: C₇H₂ClF₂IN₂O₂S
• MW: 378.522258281708
• CID: 4875590
• Update Time: 2025-10-08

3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2ClF2IN2O2S/c8-16(14,15)4-1-3(2-12)5(6(9)10)13-7(4)11/h1,6H
• InChI Key： GHTOKNXNXOMKHX-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C#N)C(C(F)F)=N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 1.9
• Topological Polar Surface Area: 79.2

Additional information on 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride

Introduction to 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride (CAS No. 1806982-54-6) and Its Applications in Modern Chemical Biology

The compound 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride (CAS No. 1806982-54-6) represents a fascinating intersection of synthetic organic chemistry and pharmaceutical innovation. This heterocyclic sulfonamide derivative has garnered significant attention in recent years due to its versatile structural features and potential applications in drug discovery and molecular imaging. The presence of multiple functional groups, including a cyano group, a difluoromethyl moiety, an iodine atom, and a sulfonyl chloride moiety, makes this compound a valuable intermediate in the synthesis of complex bioactive molecules.

One of the most compelling aspects of 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride is its utility as a building block in medicinal chemistry. The electron-withdrawing nature of the cyano group and the electron-donating effect of the difluoromethyl group contribute to the compound's unique electronic properties, which can be exploited in the design of novel pharmacophores. Furthermore, the iodine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of diverse molecular architectures.

Recent advancements in the field have highlighted the role of this compound in the development of targeted therapeutics. For instance, researchers have utilized 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride to synthesize inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The sulfonyl chloride functionality allows for facile introduction of amide or urea linkages, which are critical for achieving high binding affinity to biological targets. Such modifications have led to the discovery of several lead compounds with promising preclinical profiles.

Another emerging application of 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride lies in its use as a probe for imaging applications. The iodine atom can be leveraged for positron emission tomography (PET) imaging, where it serves as a site for radiolabeling with positron-emitting isotopes such as fluorine-18 or iodine-124. This has opened up new avenues for visualizing biological processes in vivo with high sensitivity and spatial resolution. Additionally, the compound's ability to undergo further derivatization has allowed researchers to develop probes that can selectively target specific tissues or cellular compartments, facilitating the study of disease mechanisms at a molecular level.

The structural features of 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride also make it an attractive candidate for materials science applications. The presence of both electron-donating and electron-withdrawing groups can influence its electronic properties, making it suitable for use in organic electronics or as a precursor for conductive polymers. Furthermore, its ability to participate in metal-catalyzed reactions has been explored in the synthesis of metal complexes with potential catalytic activity.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride (CAS No. 1806982-54-6) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural attributes enable its use as a versatile intermediate in drug discovery, an effective tool for molecular imaging, and a promising candidate for advanced materials development. As research continues to uncover new synthetic methodologies and biological functions, this compound is poised to remain at the forefront of innovation in synthetic chemistry and medicinal chemistry.